Cas no 2636-26-2 (CYAP Standard)

• Product Name: CYAP Standard
• CAS No: 2636-26-2
• MF: C₉H₁₀NO₃PS
• MW: 243.219361782074
• CID: 257191
• PubChem ID: 329757120
• Update Time: 2025-04-19

CYAP Standard Chemical and Physical Properties

Names and Identifiers

• Phosphorothioic acid,O-(4-cyanophenyl) O,O-dimethyl ester
• 4-dimethoxyphosphinothioyloxybenzonitrile
• Cyanophos
• Cyanophos E.C.
• Cyanophos Solution
• Caswell No. 268A
• Ciafos
• Cyanox
• CYAP
• Cynock
• O-(4-cyanophenyl) O,O-dimethyl phosphorothioate
• O,O-dimethyl O-4-cyanophenyl phosphorothioate
• O,O-dimethyl-o-p-cyanophenyl phosphorothioate
• O-4-cyanophenyl O,O-dimethyl phosphorothioate
• O-p-cyanophenyl O,O-dimethyl phosphorothioate
• Sumitomo S 4084
• Phosphorothioic acid, esters, O-(4-cyanophenyl)-O,O-dimethyl ester
• O,O-Dimethyl-O-(p-cyanophenyl) phosphorothioate
• phosphorothioic acid, o,o-dimethyl ester, o-ester with p-hydroxybenzonitrile
• (o-p-cyanophenyl-o,o-dimethylphosphorothioate)
• 4-(dimethoxyphosphinothioyloxy)benzonitrile
• O,O-Dimethyl-O-(4-cyanophenyl)thiophosphate
• CYAP Standard
• C18397
• CYANOPHOS [MI]
• J-016395
• OMS 226
• May & baker S-4084
• O,O-Dimethyl O-4-cyanophenyl thiophosphate
• CHEMBL2271089
• BAY-34727
• BAY 34727
• O,O-Dimethyl O-(p-cyanophenyl) phosphorothioate
• UNII-2AB0Z99OXP
• Bayer 34727
• ENT 25,675
• CHEBI:38621
• 2AB0Z99OXP
• o-(4-Cyanophenyl) o,o-dimethyl thiophosphate
• AI3-25675
• O,O-Dimethyl-O-(4-cyano-phenyl)-monothiophosphate
• Cyanophos, PESTANAL(R), analytical standard
• S-4084
• AKOS015888321
• O-(4-Cyanophenyl) O,O-dimethyl thiophosphate #
• Cyanophos [BSI:ISO]
• DTXSID0041806
• S 4084
• Cyanophos 10 microg/mL in Isooctane
• Phosphorothioic acid O-(4-cyanophenyl) O,O-dimethyl ester
• CYANOPHOS [ISO]
• phosphorothioic acid O,O-dimethyl ester, O-ester with p-hydroxybenzonitrile
• Phosphorothioic acid, O-(4-cyanophenyl) O,O-dimethyl ester
• HSDB 6427
• EINECS 220-130-3
• O,O-Dimethyl phosphorothioate O-ester with p-hydroxybenzonitrile
• FT-0603169
• O,O-Dimethyl-O-(4-cyano-phenyl)-monothiophosphat [German]
• CYANOPHOS [HSDB]
• Q1147014
• SCHEMBL83422
• BRN 2695901
• O-4-Cyanophenyl O O-dimethyl phosphorothioate
• 2636-26-2
• EPA Pesticide Chemical Code 268200
• O,O-Dimethyl O-(4-cyanophenyl) thionophosphate
• OMS 869
• NS00001260
• O,O-Dimethyl-O-(4-cyano-phenyl)-monothiophosphat

• MDL： MFCD00055485
• Inchi： 1S/C9H10NO3PS/c1-11-14(15,12-2)13-9-5-3-8(7-10)4-6-9/h3-6H,1-2H3
• InChI Key： SCKHCCSZFPSHGR-UHFFFAOYSA-N
• SMILES： S=P(OC)(OC)OC1C=CC(C#N)=CC=1

Computed Properties

• Exact Mass: 243.01200
• Monoisotopic Mass: 243.01190135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 83.6Ų

Experimental Properties

• Color/Form: Bopper liquid
• Density: 1.3±0.1 g/cm3
• Melting Point: 14-15°
• Boiling Point: bp0.09 119-120° (dec)
• Flash Point: Fahrenheit: >212 ° f
  Celsius: >100 ° c
  
• Refractive Index: nD32.5 1.5404
• PSA: 93.38000
• LogP: 3.10498
• Solubility: Soluble in methanol\ethanol\acetone\chloroform.30Water at ℃solubilityby46ppm.
• Merck: 13,2283
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

CYAP Standard Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302 + H312-H410
• Warning Statement： P273-P280-P501
• Hazardous Material transportation number：3018
• WGK Germany：3
• Hazard Category Code： 21/22-50/53
• Safety Instruction： S26; S36
• RTECS：TF7600000
• Hazardous Material Identification：
• Risk Phrases：R21/22
• Packing Group：III
• Safety Term：6.1(b)
• HazardClass：6.1(b)
• PackingGroup：III
• Toxicity：LD50 in mice (mg/kg): 1000 orally; 880 i.p. (Yamamoto)
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic thiophosphoric acids and derivatives Thiophosphoric acid esters Aryl thiophosphates